(2R,3R)-Butanediol bis(methanesulfonate)

• CAS No.: 26439-19-0
• Molecular Formula: C6H14O6S2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: 3-methylsulfonyloxybutan-2-yl methanesulfonate
• InChI: InChI=1S/C6H14O6S2/c1-5(11-13(3,7)8)6(2)12-14(4,9)10/h5-6H,1-4H3
• InChI Key: WRAXODRAAIYKAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)OS(=O)(=O)C)OS(=O)(=O)C

Description

It is a polar compound used as an active pharmaceutical ingredient in anti-cancer drugs . This compound is classified as an alkylating agent and is primarily used in chemotherapy for treating chronic myeloid leukemia .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2R,3R)-Butanediol bis(methanesulfonate) involves the reaction of 2,3-butanediol with methanesulfonyl chloride in the presence of a base such as pyridine . The reaction typically occurs at room temperature and results in the formation of the dimethanesulfonate ester.

Industrial Production Methods: Industrial production of (2R,3R)-Butanediol bis(methanesulfonate) follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and controlled reaction conditions to ensure the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions: (2R,3R)-Butanediol bis(methanesulfonate) undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form butanone (methyl ethyl ketone).

Dehydration: It can undergo dehydration to form butene.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Dehydration: Dehydration reactions typically require acidic catalysts such as sulfuric acid or phosphoric acid at elevated temperatures.

Major Products:

Oxidation: The major product is butanone.

Dehydration: The major product is butene.

Scientific Research Applications

(2R,3R)-Butanediol bis(methanesulfonate) has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is used in studies involving microbial production and metabolic engineering.

Medicine: It is primarily used as a chemotherapy drug for treating chronic myeloid leukemia and other cancers.

Industry: It is used in the production of various chemicals and materials, including synthetic rubber and aviation fuel.

Mechanism of Action

(2R,3R)-Butanediol bis(methanesulfonate) exerts its effects by alkylating DNA, leading to the cross-linking of DNA strands and inhibition of DNA replication . This results in the disruption of cell division and ultimately cell death. The primary molecular targets are the DNA molecules within rapidly dividing cancer cells .

Comparison with Similar Compounds

1,4-Butanediol, dimethanesulfonate:

2,3-Butanediol: A platform chemical with various industrial applications.

Uniqueness: (2R,3R)-Butanediol bis(methanesulfonate) is unique due to its specific use as an alkylating agent in chemotherapy. Its ability to cross-link DNA strands makes it particularly effective in treating certain types of cancer .

Synthesis routes and methods

Procedure details

To a solution of butane 2,3-diol (15 g, 0.166 mol) and Et3N (57.7 mL, 0.415 mol) in CH2Cl2 (150 mL) at 0° C. was slowly added a solution of CH3SO2Cl (32.1 mL, 0.415 mol) in CH2Cl2 (75 mL). The mixture was stirred at 0° C. for 2 h and diluted with CH2Cl2. The mixture was washed with water, 1 N HCl, 5% aqueous NaHCO3 and brine. The organic layer was dried over MgSO4, filtered and concentrated under reduced pressure to afford butane-2,3-diyl dimethanesulfonate (40 g, 98%) as a light yellow oil. 1HNMR (CDCl3): δ4.9 (m, 2H, CH), 3.05 (s, 6H, CH3), 1.4 (m, 6H, CH3).